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Compound of Interest

Compound Name: 2,5-Bis(aminomethyl)furan

Cat. No.: B021128

Audience: Researchers, scientists, and drug development professionals.

This guide provides critical safety protocols, personal protective equipment (PPE)

recommendations, and operational and disposal plans for handling 2,5-

Bis(aminomethyl)furan. Adherence to these guidelines is essential for ensuring personal

safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

2,5-Bis(aminomethyl)furan is classified as a hazardous chemical, with primary hazards

identified as corrosive and irritant.[1] The Globally Harmonized System (GHS) of Classification

and Labelling of Chemicals includes the following hazard statements for this compound:

H302: Harmful if swallowed[1]

H314: Causes severe skin burns and eye damage[1]
H315: Causes skin irritation[1]

H318: Causes serious eye damage[1]

H335: May cause respiratory irritation[1]
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A comprehensive PPE strategy is mandatory to prevent exposure. The following table
summarizes the required PPE for handling 2,5-Bis(aminomethyl)furan.
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Protection Type

Required PPE

Specifications & Best
Practices

Primary Engineering Control

Certified Chemical Fume Hood

All handling of 2,5-
Bis(aminomethyl)furan should
be conducted in a well-
ventilated laboratory, inside a
certified chemical fume hood to

minimize inhalation exposure.

[2](3]

Eye and Face Protection

Chemical splash goggles and

a face shield

Goggles must meet ANSI

Z87.1 standards. A face shield
should be worn over goggles,
especially when there is a risk

of splashing.[2][4]

Skin and Body Protection

Chemical-resistant lab coat

and disposable gloves

A flame-resistant lab coat is
recommended.[2] Disposable
nitrile or neoprene gloves
provide good short-term
protection.[4][5] It is advisable
to wear two pairs of gloves
(double-gloving) and change
them immediately upon

contamination.[6]

Footwear

Closed-toe shoes

Shoes must cover the entire

foot to protect against spills.[2]

Respiratory Protection

NIOSH-approved respirator

A respirator with an
appropriate cartridge for
organic vapors and amines
should be used if working
outside of a fume hood or if
engineering controls are
insufficient.[5][7][8]
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Experimental Protocols: Operational and Disposal
Plans

A systematic approach to handling and disposing of 2,5-Bis(aminomethyl)furan is crucial for
safety and experimental integrity.

Operational Plan: Step-by-Step Handling Procedure
e Preparation:

o Conduct a thorough risk assessment for the planned experiment.

o Ensure a safety shower and eyewash station are readily accessible.[8]

o Don all required PPE as outlined in the table above before entering the handling area.
» Handling:

o Perform all manipulations of 2,5-Bis(aminomethyl)furan within a certified chemical fume
hood.[2]

o Avoid direct contact with skin, eyes, and clothing.[8][9] In case of contact, immediately
flush the affected area with copious amounts of water for at least 15 minutes and seek

medical attention.[8]
o Avoid generating dust or aerosols.[9]
o Do not eat, drink, or smoke when using this product.[9][10]
o Storage:

o Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.
[10]

o Keep away from heat, sparks, open flames, and incompatible substances such as strong
oxidizing agents.[10]

e Post-Handling:
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o Wash hands and any exposed skin thoroughly with soap and water after handling.[9]
o Decontaminate all work surfaces and equipment after use.
o Remove PPE in the correct order to avoid cross-contamination.

Disposal Plan

Proper disposal of chemical waste is critical to prevent environmental contamination and
ensure laboratory safety.

e Chemical Waste:

o All solutions and residues containing 2,5-Bis(aminomethyl)furan should be collected in a
designated, labeled, and sealed hazardous waste container.[11]

o The container should be compatible with the chemical and clearly marked with "Hazardous
Waste" and the full chemical name.[11]

e Contaminated Materials:

o All disposable items that have come into contact with the chemical, such as gloves, pipette
tips, and paper towels, must be considered hazardous waste.[3]

o Place these items in a designated solid hazardous waste container.[3]
e General Guidelines:

o Do not mix incompatible waste streams.[6]

o Store waste containers in a designated satellite accumulation area.[11]

o Follow all local, state, and federal regulations for hazardous waste disposal. Consult with
your institution's Environmental Health and Safety (EHS) department for specific
procedures.

Data Presentation
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The following table summarizes key identification and hazard data for 2,5-
Bis(aminomethyl)furan.

Property Value

Chemical Name 2,5-Bis(aminomethyl)furan
Furan-2,5-diyldimethanamine; C-(5-

Synonyms

Aminomethyl-furan-2-yl)-methylamine[1][12]

CAS Number 2213-51-6[12]

Molecular Formula CeH10N20[1][12]

Molecular Weight 126.16 g/mol [1][12]

GHS Hazard Codes H302, H314, H315, H318, H335[1]

Mandatory Visualization

The following diagram illustrates the standard workflow for safely handling 2,5-
Bis(aminomethyl)furan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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